1-({5-methyl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-4-yl}carbonyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[5-methyl-2-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H18F3N3O3S/c1-10-14(17(26)24-8-6-11(7-9-24)15(22)25)23-16(28-10)12-2-4-13(5-3-12)27-18(19,20)21/h2-5,11H,6-9H2,1H3,(H2,22,25)
• InChI Key: UBGKLDUIDWDDLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC=C(C=C2)OC(F)(F)F)C(=O)N3CCC(CC3)C(=O)N
• Molecular Formula: C18H18F3N3O3S
• Molecular Weight: 413.4 g/mol

Description

The compound contains several functional groups including a thiazole ring, a trifluoromethoxy group attached to a phenyl ring, a carbonyl group, and a piperidine ring. These functional groups could potentially contribute to the compound’s reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound can be deduced from its name. It contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. The trifluoromethoxy group is an electron-withdrawing group, which could affect the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the conditions and reagents present. The trifluoromethoxy group, for example, is known to undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its structure. For example, the presence of the trifluoromethoxy group could potentially increase the compound’s stability and lipophilicity.

Future Directions

The potential applications of this compound would depend on its properties and biological activity. Compounds with similar structures have been studied for their potential uses in various fields, such as materials science and medicinal chemistry.